Cas no 63148-62-9 (Silicone oil)

• Product Name: Silicone oil
• CAS No: 63148-62-9
• MF: C₆H₁₈OSi₂
• MW: 162.37932
• MDL: MFCD00084411
• CID: 57998
• PubChem ID: 24888348
• Update Time: 2025-08-01

Silicone oil Chemical and Physical Properties

Names and Identifiers

• Silicone oil
• alpha-Methyl-omega-methoxypolydimethylsiloxane
• ANTIFOAM A SPRAY 260
• alpha-(Trimethylsilyl)poly[oxy(dimethylsilylene)]-omega-methyl
• Dimethylpolysiloxane hydrolyzate
• carboxypropyldimethyl
• Hydride terminated, 1
• Polydimethyl silicone oil
• Poly(dimethylsiloxane)
• Polydimethylsiloxane, methyl end-blocked
• Polydimethylsiloxane, trimethoxysilyl terminated
• Polydimethylsiloxane, trimethylsiloxy terminated
• Polyoxy(dimethylsilylene), alpha-(trimethylsilyl)-omega-hydroxy
• Poly[oxy(dimethylsilylene)], alpha-[trimethylsilyl]-omega-[(trimethylsilyl)oxy]
• Silicone
• silicone, all
• silicones
• Silicone oil, for melting point and boiling point apparatuses
• Silicone oil, for oil baths
• Silicone oils
• Siloxane and silicones, dimethyl
• Siloxanes and silicones, dimethyl
• Hard foam silicon (An even vesicant)
• Hard foam silicon
• Dimethylsilicone oil
• Diffusion Pump Oil 275
• Dimethylpolysiloxane
• HEXAMETHYLDISILOXANE
• POLY(DIMETHYLSILOXANE) 200 FLUID VISCOSITY 60,000 CENTISTOKES
• Silicone oil DC 200
• di-Me
• diMethylsilicone fluid
• Dimethylsilicone oil,viscosity 100±8mPa.s
• Dimethylsilicone oil,viscosity 350±25mPa.s
• Dimethylsilicone oil,viscosity 500±30mPa.s
• Polysiloxanes
• PDMS
• Polydimethylsiloxane
• 2,2,4,4-TETRAMETHYL-3-OXA-2,4-DISILAPENTANE
• 二甲基硅油生产厂家
• Special glue for non-woven cloth
• LM-3285
• Silicone oil PMX-200
• Hydroxyl terminated polydimethylsiloxane
• Methyl-terminated polydimethylsiloxane
• Dimethicone emulsion
• Food grade dimethicone
• Food-grade silicone oil
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, 1.5 cSt
• Polydimethylsiloxane, trimethylsiloxy terminated, 2 cst
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, 600,000 cSt
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, 60,000 cSt
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, 10 cSt
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, 20 cSt
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, REDUCED VOLATILTY, 20 cSt
• POLYDIMETHYLSILOXANE, TRIMETHYLSILOXY TERMINATED, 5,000 cSt
• dimethicone
• 201Methyl silicone oil

• MDL： MFCD00084411
• Inchi： 1S/C2H6OSi/c1-4(2)3/h1-2H3
• SMILES： O([Si](C)(C)O[*])[Si](C)(C)O[Si]([*])(C)C |$;;;;;*;;;;;;*;;$|

Computed Properties

• Exact Mass: 92.02940
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 29
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Transparent liquid to thick semi-solid. It is colorless and tasteless, and its molecular weight varies with the degree of polymerization.
• Density: 0.967-0.975 g/mL at 20 °C
• Melting Point: -50 ºC
• Boiling Point: >140 °C/0.002 mmHg(lit.)
• Flash Point: Fahrenheit: 600.8 ° f
  Celsius: 316 ° c
  
• Refractive Index: n20/D 1.401-1.405
• Water Partition Coefficient: Almost insoluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 40.46000
• LogP: -0.32720
• Solubility: Silicone oil is generally soluble in non-polar solvents, but poorly soluble in polar solvents. The solubility varies with the degree of polymerization. Low molecular weight silicone oil is easier to dissolve than high molecular weight silicone oil, and the presence of trace water in the solvent has a great impact on the solubility. Silicone oil lacks mutual solubility with other oils and fats, but is soluble in aromatic hydrocarbons such as toluene, low molecular weight aliphatic hydrocarbons and their halides. It is insoluble or insoluble in high molecular weight aliphatic hydrocarbons and their oxides.
• Sensitiveness: Sensitive to humidity
• Merck: 14,8495
• Vapor Pressure: <5 mmHg ( 25 °C)
  5 mmHg ( 20 °C)

Silicone oil Security Information

• Symbol:
• Hazard Statement： H411
• Warning Statement： P273
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：1
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S16; S24/25; S62; S45; S36/37; S26; S53
• FLUKA BRAND F CODES：10
• RTECS：JT6485000
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R11; R65; R48/23/24/25; R36/38; R46; R45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Material Chemicals High Polymer Materials

Additional information on Silicone oil

Comprehensive Guide to Silicone Oil (CAS No. 63148-62-9): Properties, Applications, and Market Trends

Silicone oil, with the CAS number 63148-62-9, is a versatile and widely used organosilicon compound known for its unique properties. This high-performance silicone fluid is a clear, odorless, and non-toxic liquid that exhibits excellent thermal stability, water repellency, and lubricating properties. The chemical structure of silicone oil consists of repeating siloxane (Si-O) units, which contribute to its remarkable characteristics.

The viscosity of silicone oil can vary significantly depending on the molecular weight, ranging from very low viscosity fluids to thick, gel-like consistencies. This adaptability makes dimethyl silicone oil suitable for a wide range of industrial and consumer applications. One of the most notable features of silicone oil 63148-62-9 is its ability to maintain stability across extreme temperature ranges (-40°C to 200°C), making it invaluable in high-temperature applications.

In recent years, the demand for silicone-based lubricants has surged, particularly in the renewable energy sector. As wind turbine manufacturers seek more durable and efficient lubricants, silicone oil has emerged as a preferred choice due to its excellent performance in harsh environmental conditions. The growing electric vehicle market has also created new opportunities for silicone thermal fluids in battery cooling systems and electric motor applications.

The cosmetic and personal care industry represents another significant market for silicone oil products. Its unique ability to provide a silky, non-greasy feel has made it a key ingredient in hair care products, skin moisturizers, and makeup formulations. With increasing consumer demand for silicone-based cosmetics that offer superior performance without compromising safety, manufacturers are continually developing new formulations using high-purity silicone oil.

Medical applications of silicone oil 63148-62-9 have gained attention in recent years, particularly in ophthalmology where it's used as a vitreous substitute in retinal surgery. The biocompatibility and optical clarity of medical-grade silicone oil make it ideal for such specialized applications. Researchers are also exploring its potential in drug delivery systems and medical device coatings.

From an industrial perspective, silicone release agents derived from silicone oil play a crucial role in manufacturing processes, particularly in the production of adhesive tapes, labels, and molded rubber or plastic parts. The food processing industry utilizes food-grade silicone oil as a release agent in baking and confectionery applications, benefiting from its non-toxic nature and thermal stability.

The electronics industry relies heavily on silicone thermal compounds for heat dissipation in electronic components. With the ongoing miniaturization of electronic devices and increasing power densities, the demand for efficient silicone-based thermal interface materials continues to grow. This has led to innovations in silicone oil formulations with enhanced thermal conductivity properties.

Environmental considerations have become increasingly important in the silicone oil market. Manufacturers are focusing on developing eco-friendly silicone fluids with improved biodegradability profiles. Recent advancements in silicone oil recycling technologies have also addressed concerns about the environmental impact of silicone products, making them more sustainable for long-term use.

Quality control is paramount when working with silicone oil CAS 63148-62-9. Reputable suppliers provide comprehensive technical data sheets that include information on viscosity, specific gravity, refractive index, flash point, and other critical parameters. For specialized applications, custom silicone oil formulations can be developed to meet specific performance requirements.

The global silicone oil market is projected to experience steady growth in the coming years, driven by expanding applications in emerging technologies. Asia-Pacific currently dominates the market due to rapid industrialization and growing manufacturing sectors, particularly in China and India. However, North America and Europe remain significant markets for high-performance silicone fluids, especially in medical and electronics applications.

When selecting silicone oil products, it's essential to consider factors such as purity grade, viscosity range, and intended application. Technical consultation with silicone oil manufacturers can help identify the most suitable product for specific needs. Proper storage conditions—typically in sealed containers away from extreme temperatures—are crucial for maintaining the quality and performance of silicone oil 63148-62-9 over time.

Recent innovations in silicone oil technology include the development of functionalized silicones with reactive groups for specialized applications. These advanced modified silicone oils open up new possibilities in coatings, adhesives, and other high-performance materials. Research continues into silicone-based smart materials that can respond to environmental stimuli, potentially revolutionizing various industries.

For those seeking alternatives to traditional silicone oil, newer silicone-based formulations with reduced environmental impact are becoming available. These include silicone oil derivatives with improved biodegradability or reduced bioaccumulation potential, addressing some of the environmental concerns associated with conventional silicone products.

In conclusion, Silicone oil (CAS No. 63148-62-9) remains an indispensable material across numerous industries due to its unique combination of properties. From industrial lubricants to medical applications and cosmetic formulations, this versatile material continues to find new applications. As technology advances and environmental considerations become more prominent, we can expect to see continued innovation in silicone oil products and applications, ensuring its relevance in an ever-changing industrial landscape.